Cas no 92765-64-5 (2-Tetrazoline-D5,N-carbamonitrile, 1-methyl-(7CI))

• Product Name: 2-Tetrazoline-D5,N-carbamonitrile, 1-methyl-(7CI)
• CAS No: 92765-64-5
• MF: C₃H₄N₆
• MW: 124.104058265686
• CID: 816283
• PubChem ID: 323228
• Update Time: 2025-04-19

2-Tetrazoline-D5,N-carbamonitrile, 1-methyl-(7CI) Chemical and Physical Properties

Names and Identifiers

• 2-Tetrazoline-D5,N-carbamonitrile, 1-methyl-(7CI)
• (1-methyltetrazol-5-yl)cyanamide
• NSC-282105
• DTXSID70314348
• NSC282105
• 92765-64-5

• Inchi： 1S/C3H4N6/c1-9-3(5-2-4)6-7-8-9/h1H3,(H,5,6,8)
• InChI Key： GKSUTPDNHKBGBC-UHFFFAOYSA-N
• SMILES： N1(C)C(=NN=N1)NC#N

Computed Properties

• Exact Mass: 124.04974415g/mol
• Monoisotopic Mass: 124.04974415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.4Ų